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Compound of Interest

Compound Name: 1-Penten-4-YN-3-OL

CAS No.: 14304-27-9

Cat. No.: B084421

Get Quote

1-Penten-4-yn-3-ol (CAS 14304-27-9) is a structurally intriguing organic molecule, possessing

both an alkene and an alkyne moiety flanking a secondary alcohol.[1] This unique arrangement

of functional groups presents a distinct challenge and opportunity for spectroscopic analysis.

For researchers in synthetic chemistry and drug development, accurately identifying and

characterizing this molecule is paramount. This guide provides a comprehensive analysis of the

spectral data available for 1-Penten-4-yn-3-ol, comparing it with data from prominent spectral

databases and structurally related analogs. By examining the contributions of each functional

group to the overall spectral fingerprint, we aim to provide a deeper understanding of its

characterization.

This guide is structured to provide not just data, but context. We will delve into the causality

behind experimental observations, grounding our analysis in the fundamental principles of

spectroscopic techniques including Nuclear Magnetic Resonance (NMR), Infrared (IR)

Spectroscopy, and Mass Spectrometry (MS).
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The reliable identification of a molecule like 1-Penten-4-yn-3-ol relies on a multi-faceted

approach, integrating data from various spectroscopic techniques. Each method provides a

unique piece of the structural puzzle.
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Caption: Key functional group contributions to the IR spectrum.
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Part 3: Mass Spectrometry (MS)
Mass spectrometry provides the molecular weight and, through fragmentation patterns,

valuable structural clues.

GC-MS of 1-Penten-4-yn-3-ol
PubChem lists GC-MS data for this compound, indicating a molecular weight of 82.10 g/mol .

[1]Key fragmentation pathways for alcohols include alpha-cleavage and dehydration. [2][3]

Table 4: Mass Spectrometry Data Comparison

Compound
Molecular
Formula

Molecular
Weight ( g/mol
)

Key
Fragments
(m/z) &
Interpretation

Source

1-Penten-4-yn-3-

ol
C₅H₆O 82.10

M⁺• at 82; Loss

of H (M-1) at 81;

Loss of vinyl (M-

27) at 55; Loss of

ethynyl (M-25) at

57.

PubChem [1]

1-Penten-3-ol C₅H₁₀O 86.13

M⁺• at 86; Loss

of H₂O (M-18) at

68; Alpha-

cleavage loss of

ethyl (M-29) at

57.

NIST [4]

1-Pentyn-3-ol C₅H₈O 84.12

M⁺• at 84; Alpha-

cleavage loss of

ethyl (M-29) at

55.

NIST [5]
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Molecular Ion Peak (M⁺•): The presence of a peak at m/z = 82 confirms the molecular

formula C₅H₆O.

Alpha-Cleavage: This is a dominant fragmentation pathway for alcohols. The bond between

C3 and C2 (or C3 and C4) can break.

Loss of Vinyl Radical (•CH=CH₂): Cleavage of the C2-C3 bond would result in a fragment

at m/z = 55. This is a likely and stable resonance-stabilized cation.

Loss of Ethynyl Radical (•C≡CH): Cleavage of the C3-C4 bond would yield a fragment at

m/z = 57.

Dehydration (Loss of H₂O): While common for alcohols, the resulting C₅H₄ radical cation

(m/z = 64) may be less stable and thus a less prominent peak compared to the alpha-

cleavage fragments.
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Caption: Primary alpha-cleavage fragmentation pathways for 1-Penten-4-yn-3-ol.

Experimental Protocols
To ensure data integrity and reproducibility, standardized protocols are essential.

Protocol 1: NMR Sample Preparation and Acquisition
Sample Preparation: Dissolve 5-10 mg of the analyte (e.g., 1-Penten-4-yn-3-ol) in ~0.7 mL

of a deuterated solvent (e.g., CDCl₃) in a clean NMR tube. Add a small amount of an internal

standard like tetramethylsilane (TMS) if quantitative analysis is needed.
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Instrument Setup: Place the tube in the NMR spectrometer. Tune and shim the instrument to

optimize magnetic field homogeneity.

¹H NMR Acquisition: Acquire the spectrum using a standard pulse sequence. A typical

experiment involves a 90° pulse, an acquisition time of 2-4 seconds, and a relaxation delay

of 1-5 seconds.

¹³C NMR Acquisition: Acquire the spectrum using a proton-decoupled pulse sequence. Due

to the low natural abundance of ¹³C, a larger number of scans and a longer acquisition time

are required.

Data Processing: Apply Fourier transformation, phase correction, and baseline correction to

the raw data (FID). Calibrate the chemical shift scale to the solvent peak or TMS.

Protocol 2: FT-IR Spectroscopy
Sample Preparation (Neat Liquid): Place one drop of the neat liquid sample between two salt

plates (e.g., NaCl or KBr).

Background Spectrum: Run a background scan of the empty sample compartment to

account for atmospheric CO₂ and H₂O.

Sample Spectrum: Place the sample in the instrument and acquire the spectrum. Typically,

16-32 scans are co-added to improve the signal-to-noise ratio.

Data Processing: The background spectrum is automatically subtracted from the sample

spectrum to yield the final transmittance or absorbance plot.

Conclusion and Comparative Outlook
The spectroscopic analysis of 1-Penten-4-yn-3-ol is a clear demonstration of how different

analytical techniques provide complementary information. While a complete, verified set of

spectra from a single source remains elusive, by integrating data from databases like

PubChem and comparing it with structurally similar molecules, a confident characterization is

achievable.
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NMR defines the carbon-hydrogen framework, with the vinyl, carbinol, and alkynyl protons

and carbons providing definitive signals.

IR confirms the presence of the three key functional groups (hydroxyl, alkene, alkyne)

through their unique vibrational modes, especially in the diagnostic 3300 cm⁻¹ region.

MS verifies the molecular weight and suggests a fragmentation pattern dominated by alpha-

cleavage, consistent with the molecule's structure.

For researchers, this guide underscores the necessity of a multi-database, comparative

approach. While a single database may provide a piece of the puzzle, true analytical

confidence is built by synthesizing data from multiple sources and grounding it in the

fundamental principles of spectroscopy.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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